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Introduction
Cyenopyrafen, with the CAS number 560121-52-0, is a synthetic acaricide belonging to the β-

ketonitrile derivative chemical class.[1][2] Developed by Nissan Chemical Industries, it was first

introduced in 2006 and registered for use in Japan and South Korea in 2008.[3][4]

Cyenopyrafen is primarily utilized for the control of various mite species on a range of crops,

including fruit trees, citrus, tea, and vegetables.[3][4] It is recognized for its novel mode of

action, targeting the mitochondrial electron transport chain at complex II.[5][6] This document

provides a comprehensive technical overview of Cyenopyrafen, including its chemical and

physical properties, mechanism of action, synthesis, biological activity, and toxicological profile,

intended for a scientific audience.

Physicochemical Properties
Cyenopyrafen is a white solid with a molecular formula of C₂₄H₃₁N₃O₂ and a molecular weight

of 393.52 g/mol .[7][8] Key physicochemical properties are summarized in the table below. Its

high octanol-water partition coefficient (log P) of 5.3 to 5.6 indicates high lipophilicity,

suggesting a potential for bioaccumulation.[7] Cyenopyrafen is practically insoluble in water

but shows good solubility in a range of organic solvents.[7]
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Property Value Source(s)

Molecular Formula C₂₄H₃₁N₃O₂ [7][8]

Molecular Weight 393.52 g/mol [7]

CAS Number 560121-52-0 [3][4]

Appearance White solid [7]

Melting Point 106.7-108.2 °C [7]

Boiling Point 489.1 °C (Predicted) [7]

Water Solubility 0.0003 g/L at 20°C [7]

Solubility in Organic Solvents

(at 20°C)

Methanol: 169.0 g/Ln-Hexane:

21.08 g/LToluene: 500-1000

g/LEthyl acetate: 500-1000

g/LAcetone: 500-1000

g/LDichloromethane: >1000

g/L

[7]

Octanol-Water Partition

Coefficient (log P)
5.3 - 5.6 [7]

Vapor Pressure No data available

pKa 2.61 (Predicted) [7]

Mechanism of Action
Cyenopyrafen is a pro-acaricide, meaning it is converted into its active form after entering the

target organism.[4][8][9] The primary mode of action is the inhibition of the mitochondrial

electron transport chain (MET) at Complex II, also known as succinate dehydrogenase (SDH).

[5][6]

Upon ingestion or contact by the mite, the pivalate ester group of Cyenopyrafen is hydrolyzed,

yielding the active enol metabolite.[4][8][9] This active form then binds to the quinone binding

site (Q-site) of Complex II, which is composed of subunits SDHB, SDHC, and SDHD.[5] This

binding non-competitively inhibits the transfer of electrons from succinate to coenzyme Q
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(ubiquinone).[9] The disruption of the electron transport chain leads to a halt in cellular

respiration and energy (ATP) production, resulting in rapid paralysis and death of the mite.[10]

The binding of the active metabolite of Cyenopyrafen to the Q-site is stabilized by hydrogen

bonds with specific amino acid residues, including Tyrosine 58 of subunit D (SdhD) and

Tryptophan 173 of subunit B (SdhB).[11]
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1. Mite Rearing
(e.g., Tetranychus urticae on bean plants)

5. Infestation
(Transfer mites to treated leaf discs)

2. Preparation of Test Solutions
(Cyenopyrafen dilutions and control)

4. Treatment Application
(Leaf dip)

3. Leaf Disc Preparation

6. Incubation
(Controlled environment)

7. Mortality Assessment
(e.g., 24, 48, 72 hours)

8. Data Analysis
(Probit analysis to determine LC₅₀)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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